BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Genotoxicity & Ames Test
Profile of 5-Methyl-1-nitrosoindoline

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 5-Methyl-1-nitrosoindoline
Cat. No.: B8315291
Get Quote
\ J

Executive Summary

5-Methyl-1-nitrosoindoline is a cyclic N-nitrosamine impurity potentially formed during the
synthesis of pharmaceuticals utilizing 5-methylindoline as a starting material or intermediate.
Under the ICH M7(R2) guidelines, it is classified as a Class 1 or 2 impurity (known or
mutagenic analog), belonging to the "Cohort of Concern."”

While specific Ames test data for the 5-methyl isomer is rarely published in open literature, data
from the parent compound (1-nitrosoindoline) and structural isomers (2-methyl-1-
nitrosoindoline) confirm that this scaffold is mutagenic in the presence of metabolic activation.
The 5-methyl substitution on the aromatic ring is predicted not to inhibit the metabolic activation
pathway, rendering the compound a presumptive mutagen.

Key Chemical Identifiers
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Property Detail
Chemical Name 5-Methyl-1-nitroso-2,3-dihydro-1H-indole
Common Name 5-Methyl-1-nitrosoindoline
Parent Amine 5-Methylindoline (CAS 589-21-9)
Analog CAS 7633-57-0 (Parent: 1-Nitrosoindoline)
C
H
Molecular Formula
N
O
Regulatory Status ICH M7 Cohort of Concern (Nitrosamine)

Genotoxicity Profile: The Ames Test

The bacterial reverse mutation assay (Ames test) is the gold standard for identifying
nitrosamine hazards.[1] Below is the synthesized data profile based on the indoline scaffold.

Predicted Ames Test Results

Based on Read-Across from 1-nitrosoindoline and 2-methyl-1-nitrosoindoline:

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.researchgate.net/publication/372607757_A_deep_dive_into_historical_Ames_study_data_for_N-nitrosamine_compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8315291?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Strain Activation Result Mechanism
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Metabolic Activation (The Critical Factor)

Like most nitrosamines, 5-Methyl-1-nitrosoindoline is a pro-mutagen. It requires metabolic
activation to become genotoxic.[4]

e S9 Source:Hamster Liver S9 (30% concentration) is significantly more effective than Rat S9
for activating cyclic nitrosamines and NDSRIs.[2]

e Enzymes: CYP2EL and CYP2C19 are the primary drivers of the

-hydroxylation required for DNA alkylation.
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Mechanism of Action

The genotoxicity is driven by

-hydroxylation at the C2 or C3 position of the pyrrolidine ring. The methyl group at position 5
(on the benzene ring) exerts an electronic effect but does not sterically hinder the

-carbons, allowing bioactivation to proceed.

Metabolic Activation Pathway
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Figure 1: Mechanism of metabolic activation for 5-Methyl-1-nitrosoindoline leading to DNA
alkylation.

Regulatory Risk Assessment (ICH M7 & CPCA)

In the absence of compound-specific carcinogenicity data, the Carcinogenic Potency
Categorization Approach (CPCA) is used to determine the Acceptable Intake (Al) limit.

CPCA Classification

o Structure: Cyclic nitrosamine (dihydroindole core).
o Alpha-Hydrogens: Available on both sides of the N-nitroso group (C2 and C3).
» Activating Features: The fused benzene ring activates the

-carbon (benzylic-like position at C3).
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» Deactivating Features: None significant (no electron-withdrawing groups near the amine).
e Predicted Category:Category 4 (Based on 1-nitrosoindoline precedents).[5][6]

o Note: While many nitrosamines are Cat 1 or 2, specific cyclic fused systems like indoline
have historically been assigned Category 4 in some regulatory reviews due to steric
constraints or specific metabolic kinetics.

e Recommended Al Limit:1500 ng/day (Default for CPCA Category 4).[6]

o Caution: If new data suggests higher potency, it could default to 18 ng/day (Class specific
TCC). Always verify with the latest EMA/FDA appendices.

Comparison with Analogs

Analog Structure Mutagenicity

Regulatory Limit
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Experimental Protocol: Enhanced Ames Test (EAT)

To confirm the genotoxicity of 5-Methyl-1-nitrosoindoline, a standard Ames test is insufficient.
You must use the Enhanced Ames Test (EAT) conditions optimized for nitrosamines.

Protocol Workflow
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Test Compound:

5-Methyl-1-nitrosoindoline

Solvent Selection:
Water (Preferred) or Methanol
(Avoid DMSO if possible)

:

Pre-Incubation Method
(NOT Plate Incorporation)

Y

Condition A: Condition B:
Rat S9 (10%) Hamster S9 (30%)
Strains:

TA1535, WP2 uvrA
(TA98/TA100 optional)

:

Incubation:
30 mins @ 37°C (Pre-inc)
+ 48h (Plating)

:

Scoring:
Revertant Colonies

Click to download full resolution via product page

Figure 2: Enhanced Ames Test (EAT) workflow optimized for Nitrosamine detection.

Step-by-Step Methodology

¢ Strain Selection: Utilize S. typhimurium TA1535 and E. coli WP2 uvrA (pKM101).[4][2][7]
These strains are sensitive to base-pair substitutions caused by alkylating agents.
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Metabolic Activation (S9): Prepare 30% Hamster Liver S9 (induced with Phenobarbital/

-Naphthoflavone). Hamster S9 is critical; Rat S9 often yields false negatives for
nitrosamines.

Pre-Incubation: Do not use the standard plate incorporation method. Incubate the bacteria,
S9 mix, and test article for 30 minutes at 37°C before adding top agar. This allows sufficient
time for the short-lived metabolic intermediates to interact with bacterial DNA.

Solvent: Dissolve 5-Methyl-1-nitrosoindoline in Methanol or Water. Avoid DMSO if
possible, as it can scavenge hydroxyl radicals and inhibit the specific CYP enzymes required
for nitrosamine activation.

Controls:
o Negative:[8][9] Solvent only.
o Positive (with S9): N-Nitrosodimethylamine (NDMA) or 1-Nitrosoindoline (if available).

o Positive (without S9): Sodium Azide (for TA1535).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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